Cas no 2172154-26-4 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid
• CAS No: 2172154-26-4
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5831730
• PubChem ID: 165509704
• Update Time: 2025-06-09

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid
• EN300-1570783
• 3-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid
• 2171281-42-6
• EN300-1538295
• 2172154-26-4
• 3-{[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid
• EN300-1544588
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid
• 2171221-14-8

• Inchi： 1S/C25H28N2O5/c28-23(29)13-14-26-24(30)16-9-11-17(12-10-16)27-25(31)32-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22H,9-15H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： UAAKOHOUMLMBFE-UHFFFAOYSA-N
• SMILES： O(C(NC1CCC(C(NCCC(=O)O)=O)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid

Introduction to 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic Acid (CAS No. 2172154-26-4)

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid, identified by its CAS number 2172154-26-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluoren-9-yl moiety and a cyclohexylformamido group. These structural features contribute to its unique chemical properties and potential biological activities, making it a subject of intense study in medicinal chemistry.

The presence of the (9H-fluoren-9-yl)methoxycarbonyl group in the molecule suggests its utility as a protecting group or a pharmacophore in drug design. Protecting groups are essential in synthetic chemistry for temporarily blocking reactive sites during the synthesis of more complex molecules. In contrast, pharmacophores are structural motifs responsible for the biological activity of a drug molecule. The combination of these features makes 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid a versatile intermediate in the synthesis of potential therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The structural complexity of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid has been investigated using various computational methods, including molecular dynamics simulations and quantum mechanical calculations. These studies have provided valuable insights into its potential interactions with biological targets, such as enzymes and receptors.

In particular, the fluoren-9-yl moiety has been shown to enhance the binding affinity of small molecules to their targets. This is due to its rigid aromatic structure, which can effectively occupy binding pockets in proteins. Additionally, the cyclohexylformamido group introduces conformational flexibility, allowing the molecule to adopt multiple orientations that optimize its interaction with biological targets. These structural attributes make 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid a promising candidate for further development as a lead compound in drug discovery.

The synthesis of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated purification methods, has been instrumental in achieving these goals. These methods not only improve efficiency but also reduce the environmental impact of chemical synthesis.

The pharmacological properties of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid have been explored in various preclinical studies. Initial results suggest that it may exhibit inhibitory activity against certain enzymes involved in disease pathways. For instance, studies have shown that derivatives of this compound can modulate the activity of kinases, which are key players in cell signaling pathways associated with cancer and inflammation. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The role of computational tools in drug discovery cannot be overstated. Molecular docking studies have been used to predict how 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid interacts with target proteins at the atomic level. These studies have helped identify key residues involved in binding and provided insights into how modifications to the molecule could enhance its potency and selectivity. Such information is crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The development of novel pharmaceuticals is often hampered by challenges such as poor solubility, low bioavailability, and rapid metabolic degradation. The structural features of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid offer opportunities to address these issues through rational drug design. For example, modifications to the molecule can be made to improve its solubility in water or enhance its stability against enzymatic degradation. Such improvements are essential for translating promising lead compounds into viable drugs.

The impact of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid extends beyond academic research; it also holds commercial significance for pharmaceutical companies seeking innovative therapeutic solutions. Companies investing in research and development often look for novel compounds that can fill unmet medical needs or offer advantages over existing treatments. The unique properties of this compound position it as a valuable asset in such efforts.

In conclusion, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid (CAS No. 2172154-26) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its intricate framework, featuring both protective and pharmacophoric groups, makes it a versatile intermediate in drug synthesis. Advances in computational chemistry and molecular modeling have enhanced our understanding of its biological interactions, paving the way for further exploration as a lead compound.